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Compound of Interest

Compound Name: Benzyl ethyl ether

Cat. No.: B152003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of benzyl ethyl
ether as a solvent in organic reactions. Benzyl ethyl ether, a colorless oily liquid with a

characteristic fruity aroma, offers a unique combination of properties that make it a viable

alternative to more common ether solvents in specific synthetic applications.

Properties of Benzyl Ethyl Ether
Benzyl ethyl ether possesses a higher boiling point and lower volatility compared to diethyl

ether and tetrahydrofuran (THF), which can be advantageous for reactions requiring elevated

temperatures and for easier handling. Its physical and chemical properties are summarized in

the table below.

Table 1: Physicochemical Properties of Benzyl Ethyl Ether
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Property Value Reference(s)

Molecular Formula C₉H₁₂O [1]

Molecular Weight 136.19 g/mol [1]

Boiling Point 186-189 °C (at 760 mmHg) [2][3]

87-88 °C (at 30 mmHg) [1][4]

Density 0.949 g/cm³ at 20 °C [2][3]

Refractive Index (n_D²⁰) 1.4955 [2][3]

Solubility
Insoluble in water; miscible

with alcohol and ether.
[1][2]

Flash Point 61.67 °C (143.00 °F) [4]

Vapor Pressure 0.925 mmHg at 25 °C [4]

Applications in Organic Synthesis
Due to its higher boiling point and relative inertness under certain conditions, benzyl ethyl
ether can be a suitable solvent for a variety of organic transformations. While less common

than other ethers, its use has been documented in specific contexts.

Williamson Ether Synthesis
Benzyl ethyl ether can be synthesized via the Williamson ether synthesis, a reaction that itself

often employs an ether as a solvent. This reaction demonstrates the stability of the ether under

basic conditions.

Logical Workflow for Williamson Ether Synthesis of Benzyl Ethyl Ether:
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Sodium Ethoxide
+

Benzyl Bromide

SN2 Reaction

Ethanol (or another suitable solvent)

Reaction Medium

Benzyl Ethyl Ether

Sodium Bromide

Benzyl Ethyl Ether

Benzylic Radical

H-abstraction by I•

Iodine Azide (IN3)

Radical Initiation
(Homolysis of I-N3 bond)

Reaction with IN3 α-Azido Benzyl Ethyl Ether

Reaction Requirements

High Temperature (>70°C)?

Aprotic, Moderately Polar?

Yes

Consider Common Ethers
(e.g., THF, Diethyl Ether)

No

Inert to Reagents?

Yes

Consider Other Solvents
(e.g., Toluene, Dioxane)

No

Consider Benzyl Ethyl Ether

Yes No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzyl ethyl ether | C9H12O | CID 10873 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Benzyl Ethyl Ether [drugfuture.com]

3. chembk.com [chembk.com]

4. benzyl ethyl ether, 539-30-0 [thegoodscentscompany.com]

To cite this document: BenchChem. [Benzyl Ethyl Ether: Application Notes and Protocols for
Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152003#benzyl-ethyl-ether-as-a-solvent-for-organic-
reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science
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